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Compound of Interest

Compound Name: SYHA1815

Cat. No.: B15537954 Get Quote

For researchers and scientists engaged in the development of novel cancer therapies, the

proper handling and disposal of investigational compounds like SYHA1815 is a critical

component of laboratory safety and regulatory compliance. SYHA1815 is a potent RET

inhibitor investigated for its potential in treating certain cancers.[1] As an antineoplastic agent, it

is classified as a hazardous substance, necessitating stringent disposal protocols to mitigate

risks to personnel and the environment.[2] This guide provides a step-by-step procedure for the

safe disposal of SYHA1815, aligning with established best practices for cytotoxic and

antineoplastic drug waste management.

Chemical and Physical Properties of SYHA1815
A clear understanding of the compound's properties is foundational to its safe handling. The

following table summarizes the key identifiers and characteristics of SYHA1815.
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Property Value

CAS Number 2760195-67-1

Chemical Formula C27H26ClF4N5O

Molecular Weight 547.98 g/mol

Appearance Not specified (typically a solid)

Solubility Information not readily available

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.[1]

Experimental Protocol: Disposal of SYHA1815
Waste
The following protocol outlines the necessary steps for the proper disposal of SYHA1815
waste, including contaminated materials and unused product. This procedure is based on

general guidelines for the disposal of antineoplastic and cytotoxic drugs.[2]

Personnel Protective Equipment (PPE) Required:

Double chemotherapy gloves[2]

Safety goggles

Impermeable lab coat

Respiratory protection (e.g., N95 respirator or as determined by a risk assessment)

Disposal Steps:

Segregation of Waste: All waste contaminated with SYHA1815 must be segregated from

other laboratory waste streams at the point of generation. Do not mix SYHA1815 waste with

regular trash, sharps containers (unless specified), or other chemical waste.[2]

Waste Categorization:
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Trace Contaminated Waste: This includes items with minimal residual drug, such as empty

vials, used gloves, absorbent pads, and other disposable items used during handling.[2]

These items should be placed in a designated yellow "Trace" chemotherapy waste

container.[2]

Bulk Contaminated Waste: This category includes unused or expired SYHA1815, partially

full vials, and grossly contaminated materials (e.g., from a spill). This waste must be

disposed of as hazardous chemical waste in a special black "Bulk" waste container, often

referred to as an RCRA (Resource Conservation and Recovery Act) container.[2]

Container Management:

All waste containers must be clearly labeled with a hazardous waste label detailing the

contents, including the name "SYHA1815" and the appropriate hazard warnings (e.g.,

"Cytotoxic," "Hazardous Chemical Waste").

Keep containers sealed when not in use.

Do not overfill containers.

Disposal of Sharps:

Needles and syringes that are completely empty of SYHA1815 (no visible residue) can be

disposed of in a standard red sharps container.[2]

Syringes containing any visible amount of the drug, even as little as 0.1 ml, must be

disposed of as bulk hazardous chemical waste in the black container.[2] Do not place

these in a sharps container.[2]

Decontamination of Work Surfaces: All surfaces and equipment that have come into contact

with SYHA1815 should be decontaminated. Use a suitable decontamination solution (e.g., a

high-pH solution, as recommended for many cytotoxic drugs, subject to institutional

guidelines). Dispose of all cleaning materials as trace contaminated waste.

Waste Pickup and Disposal: Once a waste container is full or no longer in use, arrange for its

collection by your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company.[2]
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Logical Workflow for SYHA1815 Disposal
The following diagram illustrates the decision-making process for the proper disposal of waste

generated during research involving SYHA1815.

Waste Generation Categorization

Disposal Pathway

Final Disposal
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Trace (e.g., empty vials, gloves,
 absorbent pads)

Arrange for EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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